Cas no 701-30-4 (1-tert-Butyl-4-fluorobenzene)

• Product Name: 1-tert-Butyl-4-fluorobenzene
• CAS No: 701-30-4
• MF: C₁₀H₁₃F
• MW: 152.208626508713
• MDL: MFCD15143585
• CID: 857817
• PubChem ID: 136540
• Update Time: 2025-10-29

1-tert-Butyl-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-TERT-BUTYL-4-FLUOROBENZENE
• 1-(tert-Butyl)-4-fluorobenzene
• 4-Butylfluorobenzene
• 4-fluoro-1-tert-butylbenzene
• 4-fluoro-t-butylbenzene
• 4-t-butyl-fluorobenzene
• 4-t-Butylfluorobenzene
• 4-tert-Butylfluorobenzene
• AC1L38QM
• ACMC-209od2
• p-FC6H4CMe3
• p-Tert-butylfluorobenzene
• SureCN70544
• 4-t-Butyl-1-fluorobenzene
• DTXSID50220372
• ISXPXFQBHNIYCU-UHFFFAOYSA-N
• SCHEMBL70544
• Benzene, 1-(1,1-dimethylethyl)-4-fluoro-
• MFCD15143585
• CS-0208564
• 1-tert-butyl-4-fluoro-benzene
• p-t-butylfluorobenzene
• 1-Fluoro-4-t-butylbenzene
• BS-24558
• AKOS006333880
• 701-30-4
• DB-363782
• 1-tert-Butyl 4-fluorobenzene
• 1-tert-Butyl-4-fluorobenzene

• MDL： MFCD15143585
• Inchi： 1S/C10H13F/c1-10(2,3)8-4-6-9(11)7-5-8/h4-7H,1-3H3
• InChI Key： ISXPXFQBHNIYCU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 152.10019
• Monoisotopic Mass: 152.100129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.949
• Boiling Point: 167.5°C at 760 mmHg
• Flash Point: 46.2°C
• Refractive Index: 1.468
• PSA: 0

Additional information on 1-tert-Butyl-4-fluorobenzene

1-tert-Butyl-4-fluorobenzene (CAS No.701-30-4): A Versatile Building Block in Modern Pharmaceutical and Materials Science

1-tert-Butyl-4-fluorobenzene, with the chemical formula C₁₀H₁₂Fe, is a key aromatic compound characterized by its unique fluorinated and branched alkyl functional groups. This molecule serves as a critical intermediate in synthetic chemistry, particularly in the development of pharmaceuticals and advanced materials. The CAS No.701-30-4 designation highlights its importance in chemical databases and regulatory frameworks, ensuring traceability in research and industrial applications. The presence of the fluorine atom at the para-position relative to the tert-butyl group imparts distinct electronic and steric properties, making it a valuable scaffold for functional group modification.

Recent advancements in fluorinated aromatic compound synthesis have underscored the role of 1-tert-Butyl-3-fluorobenzene as a precursor for creating complex molecular architectures. A 2023 study published in Organic & Biomolecular Chemistry demonstrated that the fluorine atom in this molecule enhances its reactivity toward electrophilic aromatic substitution reactions, enabling the selective introduction of diverse functional groups. This property is particularly relevant in the design of fluorinated drug candidates, where fluorine atoms are known to improve metabolic stability and biological activity.

The tert-butyl group in 1-tert-Butyl-4-fluorobenzene plays a dual role in molecular design. First, it acts as a steric shield, protecting the aromatic ring from unwanted side reactions during synthetic processes. Second, it provides a versatile platform for further derivatization, such as the introduction of hydroxyl, amino, or sulfonic acid groups. This adaptability has led to its application in the development of fluorinated polymers with tailored surface properties for biomedical devices and coatings.

Current research in fluorinated aromatic chemistry has expanded the utility of 1-tert-Butyl-4-fluorobenzene beyond traditional pharmaceutical applications. A 2024 review in Advanced Materials highlighted its potential in the synthesis of fluorinated liquid crystals for next-generation display technologies. The fluorine atom in this molecule contributes to the low surface tension and high thermal stability required for such materials, while the tert-butyl group enhances solubility in organic solvents during polymerization processes.

The fluorine atom in 1-tert-Butyl-4-fluorobenzene also plays a critical role in modulating the electronic properties of the molecule. Studies published in Journal of Fluorine Chemistry (2023) have shown that the electron-withdrawing nature of fluorine significantly affects the molecule's ability to participate in conjugated systems. This property is exploited in the design of fluorinated semiconductors and organic photovoltaic materials, where precise control over electronic interactions is essential.

From a synthetic perspective, the tert-butyl group in 1-tert-Butyl-4-fluorobenzene offers unique advantages in protecting group strategies. A 2022 article in Green Chemistry described a novel methodology for selectively removing the tert-butyl group using mild acidic conditions, enabling the efficient synthesis of fluorinated aromatic derivatives. This approach reduces the environmental impact of chemical synthesis while maintaining high yields and purity, aligning with current trends in sustainable chemistry.

Applications of 1-tert-Butyl-4-fluorobenzene in pharmaceutical development have gained attention due to its compatibility with fluorinated drug molecules. Research published in Drug Discovery Today (2024) emphasized the role of this compound in the creation of fluorinated anti-inflammatory agents. The fluorine atom in the molecule enhances its lipophilicity, improving cellular penetration and metabolic stability, while the tert-butyl group ensures structural integrity during biological processes.

Recent innovations in fluorinated aromatic chemistry have also expanded the use of 1-tert-Butyl-4-fluorobenzene in the development of fluorinated surfactants. A 2023 study in Langmuir demonstrated that this molecule can be modified to create fluorinated surfactants with exceptional wetting properties for industrial applications. The combination of the fluorine atom and the tert-butyl group provides a balance between hydrophobicity and chemical stability, making these surfactants suitable for use in extreme environments.

From an industrial standpoint, the fluorine atom in 1-tert-Butyl-4-fluorobenzene contributes to its unique reactivity profile. A 2024 report in Chemical Engineering Journal highlighted its potential in the production of fluorinated catalysts for selective oxidation reactions. The fluorine atom enhances the catalytic activity of the molecule, while the tert-butyl group prevents over-oxidation, ensuring the safety and efficiency of chemical processes.

Current trends in fluorinated aromatic chemistry suggest that 1-tert-Butyl-4-fluorobenzene will continue to play a pivotal role in the development of advanced materials and pharmaceuticals. Research published in ACS Sustainable Chemistry & Engineering (2024) explored its potential in the synthesis of fluorinated biodegradable polymers, which could revolutionize the field of sustainable materials science. The fluorine atom in this molecule provides the necessary hydrophobicity for controlled degradation rates, while the tert-butyl group ensures compatibility with biological systems.

In summary, the unique combination of the fluorine atom and the tert-butyl group in 1-tert-Butyl-4-fluorobenzene positions this molecule as a versatile building block for a wide range of applications. Ongoing research in fluorinated aromatic chemistry continues to uncover new possibilities for its use in pharmaceuticals, materials science, and industrial chemistry, underscoring its significance in modern chemical innovation.

For further exploration of this topic, additional resources include recent publications in Organic Letters and Chemical Communications, which provide detailed insights into the synthesis and applications of fluorinated aromatic compounds. These studies highlight the growing importance of 1-tert-Butyl-4-fluorobenzene in the development of advanced chemical systems and its potential to drive future technological advancements.

Applications and Research

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